58-56-0

Pyridoxine hydrochloride

In Stock

• CAS RN:
• 58-56-0

• Formula:
• C8H12ClNO3

• InChI:
• InChI=1S/C8H11NO3.ClH/c1-5-8(12)7(4-11)6(3-10)2-9-5;/h2,10-12H,3-4H2,1H3;1H

• InChIKey:
• ZUFQODAHGAHPFQ-UHFFFAOYSA-N

• Vitamin B6 derivative. Various pharmacological effects. Active in vivo.
  An enzyme cofactor vitamin used in tissue culture formulations.
  Vitamin B group is water-soluble and exists in six forms namely the pyridoxal, pyridoxine, pyridoxamine, pyridoxamine 5′ -phosphate, pyridoxine 5′ -phosphate and pyridoxal 5′ -phosphate. The food sources of vitamin B₆ include grains, nuts, fruits, vegetables and meat.
  Pyridoxine Hydrochloride (B6) is a white, odorless and crystalline powder type of vitamin. It can be used in the production of both dry and liquid type of pharmaceutical preparations. It can also be widely used in vitamin nutrification of foods. It is involved as a coenzyme vitamin in a variety of metabolic reactions and also shows therapeutic applications in the treatment of premenstrual and carpal tunnel syndrome, hyperemesi...

2,4-Dichloro-5,6,7,8-tetrahydroquinazoline-6-carboxylic acid

In Stock

• CAS RN:
• 5458-56-0

• Formula:
• C9H8Cl2N2O2

• InChI:
• InChI=1S/C9H8Cl2N2O2/c10-7-5-3-4(8(14)15)1-2-6(5)12-9(11)13-7/h4H,1-3H2,(H,14,15)

• InChIKey:
• IGTFBKKBTPDJCU-UHFFFAOYSA-N

• 2,4-Dichloro-5,6,7,8-tetrahydroquinazoline-6-carboxylic acid is a useful research compound. Its molecular formula is C9H8Cl2N2O2 and its molecular weight is 247.07 g/mol. The purity is usually 95%.

N-[4-(1H-imidazol-5-yl)phenyl]-N'-(2-methoxyethyl)methanimidamide

• CAS RN:
• 89258-56-0

• Formula:
• C13H16N4O

• InChI:
• InChI=1S/C13H16N4O/c1-18-7-6-14-9-16-12-4-2-11(3-5-12)13-8-15-10-17-13/h2-5,8-10H,6-7H2,1H3,(H,14,16)(H,15,17)

• InChIKey:
• HQQGCGAVRKAALV-UHFFFAOYSA-N

• N-[4-(1H-imidazol-5-yl)phenyl]-N'-(2-methoxyethyl)methanimidamide is a useful research compound. Its molecular formula is C13H16N4O and its molecular weight is 244.29 g/mol. The purity is usually 95%.

1-(3-Hydroxy-4-methylphenyl)propan-1-one

Usually In Stock

• CAS RN:
• 18158-56-0

• Formula:
• C₁₀H₁₂O₂

• 1-(3-Hydroxy-4-methylphenyl)propan-1-one, also known as 1-(3-Hydroxy-4-methylphenyl)propan-1-one, is a useful research compound. Its molecular formula is C₁₀H₁₂O₂ and its molecular weight is 164.2. The purity is usually 95%.

(2Z)-2-{[2-chloro-5-(trifluoromethyl)phenyl]imino}-2H-chromene-3-carboxamide

Usually In Stock

• CAS RN:
• 330158-56-0

• Formula:
• C17H10ClF3N2O2

• InChI:
• InChI=1S/C17H10ClF3N2O2/c18-12-6-5-10(17(19,20)21)8-13(12)23-16-11(15(22)24)7-9-3-1-2-4-14(9)25-16/h1-8H,(H2,22,24)

• InChIKey:
• PALZFKLEBJYOBG-KQWNVCNZSA-N

• (2Z)-2-{[2-chloro-5-(trifluoromethyl)phenyl]imino}-2H-chromene-3-carboxamide is a useful research compound. Its molecular formula is C17H10ClF3N2O2 and its molecular weight is 366.72. The purity is usually 95%.

(R)-1-(4-Ethoxyphenyl)ethanamine

Usually In Stock

• CAS RN:
• 856758-56-0

• Formula:
• C10H15NO

• InChI:
• InChI=1S/C10H15NO/c1-3-12-10-6-4-9(5-7-10)8(2)11/h4-8H,3,11H2,1-2H3/t8-/m1/s1

• InChIKey:
• LQISONQSSGPXMA-MRVPVSSYSA-N

• (R)-1-(4-Ethoxyphenyl)ethanamine is a useful research compound. Its molecular formula is C10H15NO and its molecular weight is 165.23 g/mol. The purity is usually 95%.

Ethyl 7-(3,4-dimethoxyphenyl)-7-oxoheptanoate

In Stock

• CAS RN:
• 898758-56-0

• Formula:
• C17H24O5

• InChI:
• InChI=1S/C17H24O5/c1-4-22-17(19)9-7-5-6-8-14(18)13-10-11-15(20-2)16(12-13)21-3/h10-12H,4-9H2,1-3H3

• InChIKey:
• CGMPDMJZKOMAJX-UHFFFAOYSA-N

• Ethyl 7-(3,4-dimethoxyphenyl)-7-oxoheptanoate is a useful research compound. Its molecular formula is C17H24O5 and its molecular weight is 308.4 g/mol. The purity is usually 95%.

N-(3-fluorophenyl)-2-(7-oxo-8-((p-tolylamino)methyl)-2,3-dihydro-[1,4]dioxino[2,3-g]quinolin-6(7H)-yl)acetamide

In Stock

• CAS RN:
• 932358-56-0

• Formula:
• C27H24FN3O4

• InChI:
• InChI=1S/C27H24FN3O4/c1-17-5-7-21(8-6-17)29-15-19-11-18-12-24-25(35-10-9-34-24)14-23(18)31(27(19)33)16-26(32)30-22-4-2-3-20(28)13-22/h2-8,11-14,29H,9-10,15-16H2,1H3,(H,30,32)

• InChIKey:
• AOYYVFMTQVLEJA-UHFFFAOYSA-N

• N-(3-fluorophenyl)-2-(7-oxo-8-((p-tolylamino)methyl)-2,3-dihydro-[1,4]dioxino[2,3-g]quinolin-6(7H)-yl)acetamide is a useful research compound. Its molecular formula is C27H24FN3O4 and its molecular weight is 473.504. The purity is usually 95%.

N-(6-acetyl-3-cyano-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl)-3,4,5-trimethoxybenzamide

In Stock

• CAS RN:
• 864858-56-0

• Formula:
• C20H21N3O5S

• InChI:
• InChI=1S/C20H21N3O5S/c1-11(24)23-6-5-13-14(9-21)20(29-17(13)10-23)22-19(25)12-7-15(26-2)18(28-4)16(8-12)27-3/h7-8H,5-6,10H2,1-4H3,(H,22,25)

• InChIKey:
• LHSSPQHRQWOFNV-UHFFFAOYSA-N

• N-(6-acetyl-3-cyano-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl)-3,4,5-trimethoxybenzamide is a thienopyridine.

(3,3-Difluorocyclobutyl)-(3-hydroxypiperidin-1-yl)methanone

In Stock

• CAS RN:
• 1857258-56-0

• Formula:
• C10H15F2NO2

• InChI:
• InChI=1S/C10H15F2NO2/c11-10(12)4-7(5-10)9(15)13-3-1-2-8(14)6-13/h7-8,14H,1-6H2

• InChIKey:
• YVGIIJXTXMCUTJ-UHFFFAOYSA-N

• (3,3-Difluorocyclobutyl)-(3-hydroxypiperidin-1-yl)methanone is a useful research compound. Its molecular formula is C10H15F2NO2 and its molecular weight is 219.232. The purity is usually 95%.

Benzyl 2-oxa-5-azabicyclo[2.2.1]heptane-5-carboxylate

In Stock

• CAS RN:
• 1865558-56-0

• Formula:
• C13H15NO3

• InChI:
• InChI=1S/C13H15NO3/c15-13(14-7-12-6-11(14)9-16-12)17-8-10-4-2-1-3-5-10/h1-5,11-12H,6-9H2

• InChIKey:
• AFSUTCDGMZZMFA-UHFFFAOYSA-N

• Benzyl 2-oxa-5-azabicyclo[2.2.1]heptane-5-carboxylate is a useful research compound. Its molecular formula is C13H15NO3 and its molecular weight is 233.267. The purity is usually 95%.